Cas no 797028-53-6 (2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile)

• Product Name: 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile
• CAS No: 797028-53-6
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5476168
• Update Time: 2025-07-09

2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(hydroxymethyl)-4-(4-isopropylphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile
• 2-amino-6-(hydroxymethyl)-8-oxo-4-[4-(propan-2-yl)phenyl]-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile
• Pyrano[3,2-b]pyran-3-carbonitrile, 2-amino-4,8-dihydro-6-(hydroxymethyl)-4-[4-(1-methylethyl)phenyl]-8-oxo-
• 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile

• Inchi： 1S/C19H18N2O4/c1-10(2)11-3-5-12(6-4-11)16-14(8-20)19(21)25-17-15(23)7-13(9-22)24-18(16)17/h3-7,10,16,22H,9,21H2,1-2H3
• InChI Key： VZVUHPNLAVYENU-UHFFFAOYSA-N
• SMILES： C12C(=O)C=C(CO)OC=1C(C1=CC=C(C(C)C)C=C1)C(C#N)=C(N)O2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 654.9±55.0 °C(Predicted)
• pka: 15.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile

Exploring the Unique Properties and Applications of 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile (CAS No. 797028-53-6)

In the ever-evolving field of organic chemistry, 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile (CAS No. 797028-53-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its pyranopyran core and functional groups such as amino, hydroxymethyl, and carbonitrile, has garnered attention from researchers and industry professionals alike. Its complex yet intriguing architecture makes it a valuable subject for study in medicinal chemistry, material science, and synthetic organic chemistry.

The compound's CAS number 797028-53-6 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. The presence of both electron-donating (hydroxymethyl and amino) and electron-withdrawing (carbonitrile) groups in its structure contributes to its versatile reactivity, making it a promising candidate for various synthetic transformations. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel heterocyclic compounds with potential biological activities.

One of the most discussed topics in recent literature regarding 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile is its possible role in drug discovery. The pyranopyran scaffold, which forms the core of this molecule, is known to exhibit a range of pharmacological properties. Scientists are particularly interested in how modifications to this structure might yield compounds with enhanced bioavailability and target specificity. Current research focuses on understanding its structure-activity relationships (SAR) to optimize its potential therapeutic applications.

Beyond pharmaceutical applications, this compound has shown promise in material science. Its conjugated system and functional groups make it an interesting candidate for organic electronic materials. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic properties could be harnessed for improved device performance. The hydroxymethyl group, in particular, offers opportunities for further derivatization, allowing for fine-tuning of material properties.

The synthesis of 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles to minimize environmental impact. The isopropylphenyl moiety in its structure contributes to its lipophilicity, an important factor in both medicinal and material applications.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. The presence of multiple functional groups creates complex spectral patterns that require careful interpretation. These characterization studies not only verify the identity of the compound but also provide valuable insights into its molecular conformation and electronic properties.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile has been steadily increasing. Pharmaceutical and material science companies seek such compounds for their research and development programs. Suppliers typically offer this chemical in various quantities, with purity levels tailored to different application needs. Proper storage conditions and handling procedures are essential to maintain its stability over time.

Looking to the future, research on CAS 797028-53-6 is likely to expand in several directions. Computational chemistry approaches, including molecular modeling and density functional theory (DFT) calculations, can provide deeper understanding of its electronic structure and potential interactions. Additionally, exploration of its biological activity through high-throughput screening may uncover new therapeutic applications. The compound's versatility ensures it will remain a subject of interest across multiple scientific disciplines.

For researchers working with 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile, several practical considerations are important. Solubility characteristics vary significantly across different solvents, requiring careful selection for specific applications. The compound's stability under various conditions (pH, temperature, light exposure) should be evaluated for each intended use. These practical aspects, combined with its interesting chemical properties, make it a valuable tool for advancing both fundamental research and applied science.

In conclusion, 2-amino-6-(hydroxymethyl)-8-oxo-4-4-(propan-2-yl)phenyl-4H,8H-pyrano3,2-bpyran-3-carbonitrile (CAS No. 797028-53-6) represents an important class of heterocyclic compounds with wide-ranging potential. Its unique structural features and multiple functional groups offer numerous possibilities for chemical modification and application development. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions across various scientific and technological fields.